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Compound of Interest

4-Methyl-3-(trifluoromethyl)benzyl
Compound Name:
bromide

Cat. No.: B1607734

4-Methyl-3-(trifluoromethyl)benzyl bromide is a substituted aromatic compound of significant
interest in medicinal chemistry and materials science. Its structure is strategically designed,
combining three key functional elements on a benzene ring:

e Benzylic Bromide: The bromomethyl group (-CH2Br) is a highly reactive and versatile
functional handle. The carbon-bromine bond is labile, making it an excellent electrophile for
nucleophilic substitution reactions. This allows for the straightforward attachment of the
entire benzyl moiety to a wide range of substrates. The reactivity is enhanced by the
adjacent benzene ring, which stabilizes the carbocation intermediate that can form during
Snl-type reactions.[1]

 Trifluoromethyl Group (-CFs3): This group is a bioisostere of a methyl group but with
profoundly different electronic properties. Its high electronegativity and lipophilicity make it a
crucial substituent in modern drug design.[2] The introduction of a -CFs group can enhance a
molecule's metabolic stability by blocking sites of enzymatic oxidation, improve its binding
affinity to target proteins, and increase its bioavailability.[1][3]

o Methyl Group (-CHs): The methyl group provides an additional point for substitution or can
influence the electronic and steric properties of the molecule, subtly modulating its reactivity
and interaction with biological systems.

The combination of these features makes 4-Methyl-3-(trifluoromethyl)benzyl bromide a
valuable reagent for introducing a specific lipophilic and metabolically robust pharmacophore
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into new chemical entities.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in synthesis and research. The key properties of 4-Methyl-3-
(trifluoromethyl)benzyl bromide are summarized below.

Property Value Source(s)
Molecular Weight 253.06 g/mol [4]
Molecular Formula CoHsBrFs [41[5]

CAS Number 261952-19-6 [5]

4-(bromomethyl)-1-methyl-2-

(trifluoromethyl)benzene, 5-

Synonyms
(Bromomethyl)-2-
methylbenzotrifluoride
Physical Form Solid
DEGVSFJBDJUTBP-
INChl Key

UHFFFAOYSA-N

Synthesis and Characterization

While several specific synthetic routes may exist, a common and logical approach for preparing
benzylic bromides is through the radical bromination of the corresponding methyl-substituted
precursor, in this case, 1-methyl-2-(trifluoromethyl)-4-methylbenzene (or 2,4-
dimethylbenzotrifluoride).

Workflow: Synthesis via Radical Bromination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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